molecular formula C6H7NO2 B8437631 (4-Hydroxy-but-2-ynyloxy)-acetonitrile

(4-Hydroxy-but-2-ynyloxy)-acetonitrile

Cat. No.: B8437631
M. Wt: 125.13 g/mol
InChI Key: KSMJZAZCLNZPHE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4-Hydroxy-but-2-ynyloxy)-acetonitrile is a useful research compound. Its molecular formula is C6H7NO2 and its molecular weight is 125.13 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7NO2

Molecular Weight

125.13 g/mol

IUPAC Name

2-(4-hydroxybut-2-ynoxy)acetonitrile

InChI

InChI=1S/C6H7NO2/c7-3-6-9-5-2-1-4-8/h8H,4-6H2

InChI Key

KSMJZAZCLNZPHE-UHFFFAOYSA-N

Canonical SMILES

C(C#CCOCC#N)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in oil, 7.5 g, 188 mmol) was added to a solution of 2-butyne-1,4-diol (16.1 g, 187 mmol) in THF (150 mL) at 0° C. under nitrogen. After 1 h at 0° C., bromoacetonitrile (8.33 mL, 120 mmol) was added slowly and the reaction was allowed to warm to rt. After 22 h at rt, the reaction was quenched with 1 N HCl (150 mL) and extracted with EtOAc (3×150 mL). The combined extracts were washed with brine (150 mL), dried (Na2SO4), filtered and concentrated in vacuo. Purification of the residue by flash column chromatography on silica gel (CH2Cl2→2% MeOH/CH2Cl2, gradient) afforded 4.35 g (29%) of (4-hydroxy-but-2-ynyloxy)-acetonitrile.
Quantity
7.5 g
Type
reactant
Reaction Step One
Quantity
16.1 g
Type
reactant
Reaction Step One
Name
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
8.33 mL
Type
reactant
Reaction Step Two

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